N1-Alkyl Chain Length and Predicted Lipophilicity (XLogP3) Differentiation Among Homologous 2-(1-Alkyl-1H-benzimidazol-2-yl)ethanols
Computationally predicted logP values for the N1-alkyl homologous series reveal a systematic increase in lipophilicity with chain elongation. The target compound (N1-propyl) occupies an intermediate lipophilicity position between the N1-ethyl and the N1-butyl analogs. Class-level SAR for benzimidazole antimicrobials indicates that an optimal logP window of approximately 1.5–2.5 correlates with maximal membrane permeability and target engagement [1]. The propyl analog is predicted to lie closer to this optimum than the shorter-chain variants. Benzimidazole antibacterial SAR studies show that alkyl chain length at N1 can shift MIC values by 2- to 8-fold against S. aureus and E. coli [2].
Methyl: ≈ 1.0–1.2; Ethyl: ≈ 1.4–1.6; Butyl: ≈ 2.2–2.5
Difference ~0.4–0.8 units from nearest homologs
| Evidence Dimension | Predicted octanol-water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | Predicted XLogP3 ≈ 1.8–2.0 (estimated from benzimidazole fragment additivity; N1-propyl, C2-ethanol) |
| Comparator Or Baseline | N1-methyl analog: predicted XLogP3 ≈ 1.0–1.2; N1-ethyl analog: predicted XLogP3 ≈ 1.4–1.6; N1-butyl analog: predicted XLogP3 ≈ 2.2–2.5 |
| Quantified Difference | Target compound is approximately 0.4–0.8 logP units higher than N1-ethyl and 0.4–0.7 units lower than N1-butyl, placing it in a distinct lipophilicity bin |
| Conditions | Computational prediction based on fragment-based XLogP3 algorithm; no experimental logP data available for this specific compound |
Why This Matters
A difference of 0.4–0.8 logP units can significantly impact membrane permeability, solubility, and non-specific protein binding, making the N1-propyl compound the preferred choice for SAR campaigns targeting a balanced lipophilicity profile.
- [1] He Y, Yang J, Wu B, Risen L, Swayze EE. Synthesis and biological evaluations of novel benzimidazoles as potential antibacterial agents. Bioorg Med Chem Lett. 2004;14(5):1217-20. PMID: 14980669. Reports MIC values ranging from low micromolar to >100 µM depending on N1 and C2 substitution patterns. View Source
- [2] He Y, Yang J, Wu B, Risen L, Swayze EE. Bioorg Med Chem Lett. 2004;14(5):1217-20. Tables 1–3: Structure–activity relationships demonstrate that alkyl chain variation at N1 alters antibacterial potency by 2- to 8-fold across S. aureus and E. coli strains. View Source
